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Compound of Interest

Compound Name: Oxygen-19

Cat. No.: B1255936

Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of radioactive isotopes are paramount to ensuring a safe laboratory environment. This

guide provides essential safety and logistical information for the disposal of Oxygen-19, a

short-lived radioisotope.

Oxygen-19 is a radioactive isotope of oxygen with a very short half-life, which is a key factor in

its disposal. The primary method for the disposal of short-lived radioactive materials like

Oxygen-19 is "decay-in-storage." This process involves holding the radioactive waste in a safe,

shielded location until it decays to background radiation levels, at which point it can be

disposed of as regular waste.

Key Physical and Radiological Data
A summary of the essential physical and radiological properties of Oxygen-19 is presented

below. This data is critical for understanding its behavior and for performing necessary

calculations for decay and disposal.
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Property Value

Half-life 26.470(6) s to 29 s[1][2]

Decay Mode Beta (β-) decay[3][4]

Decay Product Fluorine-19 (19F)[3][4]

Radiation Type Beta particles (electrons) and antineutrinos[3]

Decay Energy 4.821 MeV[4]

Experimental Protocol: Decay-in-Storage for
Oxygen-19
The following step-by-step protocol outlines the procedure for the safe disposal of Oxygen-19
through decay-in-storage.

1. Segregation and Labeling:

Immediately following its use, segregate all waste contaminated with Oxygen-19 (e.g.,

sharps, vials, absorbent paper) from other laboratory waste.

Place the contaminated waste in a clearly labeled, durable, and leak-proof container.

The label must include:

The radioactive isotope symbol (19O).

The date and time of sealing the container.

The initial activity level (if known).

The name of the responsible researcher.

2. Shielding and Secure Storage:

Due to the emission of beta particles, appropriate shielding is necessary. Place the waste

container in a designated and shielded storage area. The shielding material (e.g., lead or
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dense plastic) should be sufficient to reduce the radiation level to as low as reasonably

achievable (ALARA).

The storage area must be secure to prevent unauthorized access.

3. Decay Time Calculation:

The time required for the radioactivity to decay to a safe level is generally considered to be

10 half-lives. After 10 half-lives, the radioactivity will be reduced to less than 0.1% of its initial

value.

Calculation:

Given the half-life of Oxygen-19 is approximately 27 seconds, the required decay time is:

10 half-lives * 27 seconds/half-life = 270 seconds (4.5 minutes).

To be conservative, a longer decay period (e.g., 10-15 minutes) is recommended to

ensure complete decay to background levels.

4. Verification of Decay:

After the calculated decay period, use a suitable radiation survey meter (e.g., a Geiger-

Müller counter) to monitor the surface of the waste container.

The radiation reading should be indistinguishable from the background radiation level.

If the reading is still above background, return the container to storage for a longer period

and re-survey.

5. Final Disposal:

Once the radiation level is confirmed to be at background, the waste can be disposed of as

non-radioactive waste.

Before disposal, deface or remove all radioactive material labels from the container.
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Dispose of the waste in accordance with your institution's and local regulations for chemical

or biological waste, as appropriate to the non-radioactive components of the waste.

Logical Workflow for Oxygen-19 Disposal
The following diagram illustrates the decision-making process and steps for the proper disposal

of Oxygen-19.
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Caption: Workflow for the safe disposal of Oxygen-19 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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